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  3. (1R*,3S*,3aR*,5S*,8Z,12R*,12aR*)-(-)-2,3,3a,6,7,11,12,12a-Octahydro-1,3,12-trihydroxy-3,8,12-trimethyl-5-(1-methylethyl)-4,10(1H,5H)-cyclopentacycloundecenedione
(1R*,3S*,3aR*,5S*,8Z,12R*,12aR*)-(-)-2,3,3a,6,7,11,12,12a-Octahydro-1,3,12-trihydroxy-3,8,12-trimethyl-5-(1-methylethyl)-4,10(1H,5H)-cyclopentacycloundecenedione (1R*,3S*,3aR*,5S*,8Z,12R*,12aR*)-(-)-2,3,3a,6,7,11,12,12a-Octahydro-1,3,12-trihydroxy-3,8,12-trimethyl-5-(1-methylethyl)-4,10(1H,5H)-cyclopentacycloundecenedione
Brand Name: Vulcanchem
CAS No.: 142750-40-1
VCID: VC21149598
InChI: InChI=1S/C20H32O5/c1-11(2)14-7-6-12(3)8-13(21)9-19(4,24)16-15(22)10-20(5,25)17(16)18(14)23/h8,11,14-17,22,24-25H,6-7,9-10H2,1-5H3/b12-8-/t14-,15+,16-,17-,19+,20-/m0/s1
SMILES: CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol

(1R*,3S*,3aR*,5S*,8Z,12R*,12aR*)-(-)-2,3,3a,6,7,11,12,12a-Octahydro-1,3,12-trihydroxy-3,8,12-trimethyl-5-(1-methylethyl)-4,10(1H,5H)-cyclopentacycloundecenedione

CAS No.: 142750-40-1

Cat. No.: VC21149598

Molecular Formula: C20H32O5

Molecular Weight: 352.5 g/mol

* For research use only. Not for human or veterinary use.

(1R*,3S*,3aR*,5S*,8Z,12R*,12aR*)-(-)-2,3,3a,6,7,11,12,12a-Octahydro-1,3,12-trihydroxy-3,8,12-trimethyl-5-(1-methylethyl)-4,10(1H,5H)-cyclopentacycloundecenedione - 142750-40-1

Specification

CAS No. 142750-40-1
Molecular Formula C20H32O5
Molecular Weight 352.5 g/mol
IUPAC Name (1R,3S,3aR,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione
Standard InChI InChI=1S/C20H32O5/c1-11(2)14-7-6-12(3)8-13(21)9-19(4,24)16-15(22)10-20(5,25)17(16)18(14)23/h8,11,14-17,22,24-25H,6-7,9-10H2,1-5H3/b12-8-/t14-,15+,16-,17-,19+,20-/m0/s1
Standard InChI Key NVOWAVFZSKWQPR-DYKTZABPSA-N
Isomeric SMILES C/C/1=C/C(=O)C[C@@]([C@H]2[C@@H](C[C@]([C@@H]2C(=O)[C@@H](CC1)C(C)C)(C)O)O)(C)O
SMILES CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O
Canonical SMILES CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O

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